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Compound of Interest

Compound Name: C2H6MgO3

CAS No.: 16674-78-5

Cat. No.: B099722 Get Quote

Advanced Precursor for Mesoporous Magnesium
Oxide Synthesis
Chemical Identification & Structure
The compound C₂H₆MgO₃ is identified as a magnesium-polyol coordination complex,

specifically Magnesium Ethylene Glycolate Monohydrate (or the structural isomer Magnesium

(2-hydroxyethoxy)hydroxide). It is primarily generated in situ as a stable intermediate during the

sol-gel reaction between magnesium salts and ethylene glycol.
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Property Specification

Formula C₂H₆MgO₃

IUPAC Name
Magnesium 2-hydroxyethoxide hydroxide

(Proposed)

Common Name Magnesium Ethylene Glycolate Monohydrate

Stoichiometry Mg(OCH₂CH₂O)·H₂O or Mg(OH)(OCH₂CH₂OH)

Molecular Weight 102.37 g/mol

Appearance White, flake-like precipitate or gel

CAS Number
Not individually assigned (Generated in situ

from 107-21-1 and Mg precursors)

Solubility Soluble in ethylene glycol; decomposes in water

Structural Elucidation
The formula C₂H₆MgO₃ arises from the chelation of a magnesium ion (Mg²⁺) by ethylene glycol

(C₂H₆O₂), accompanied by hydrolysis or hydration. Two structural configurations are chemically

valid:

Monohydrate Form:

Here, the ethylene glycol acts as a bidentate ligand (glycolate dianion, C₂H₄O₂²⁻), with a

water molecule completing the coordination sphere.

Hydroxy-Alkoxide Form:

Here, the ligand is a mono-deprotonated 2-hydroxyethoxide anion (C₂H₅O₂⁻), balanced by

a hydroxide ion (OH⁻).

Both forms explain the C₂H₆MgO₃ stoichiometry and are consistent with the "flake-like"

morphology observed in sol-gel derived MgO precursors.
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This compound is not typically available as a catalog reagent but is synthesized in situ to

control the morphology of Magnesium Oxide.

Protocol: Sol-Gel Synthesis of C₂H₆MgO₃
Objective: Generate C₂H₆MgO₃ as a precursor for mesoporous MgO. Reagents:

Magnesium Nitrate Hexahydrate (

), >99% purity.[1]

Ethylene Glycol (Anhydrous), >99.5% purity.

Ammonia Solution (28%).[1]

Methodology:

Dissolution: Dissolve 20.0 g of Magnesium Nitrate in 200 mL of Ethylene Glycol under

constant magnetic stirring at 500 rpm.

Mechanism:[1][2] The ethylene glycol displaces water ligands, initiating the formation of

the Mg-glycol complex.

Chelation (The Critical Step): Stir for 60 minutes at room temperature.

Observation: The solution becomes viscous as the magnesium ethylene glycolate

networks form.

Precipitation: Slowly add 40 mL of Ammonia Solution dropwise.

Reaction:

The pH shift drives the formation of the solid precipitate.

Aging: Allow the suspension to age for 24 hours to stabilize the flake-like crystal structure.

Isolation: Centrifuge the precipitate and wash 3x with ethanol to remove excess glycol and

nitrate ions.
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Applications in Drug Development & Catalysis
While C₂H₆MgO₃ itself is an intermediate, its structural properties dictate the performance of

the final product in high-value applications.

Carbon Capture (CCS): The unique "card-house" structure of C₂H₆MgO₃ collapses upon

calcination (at 400–500°C) to form MgO nanosheets with exceptional surface area (>150

m²/g). These nanosheets are highly active solid sorbents for CO₂ capture.

Catalyst Support: The mesoporous nature inherited from the glycolate precursor makes the

resulting MgO an ideal support for metal catalysts (e.g., Au, Pd) in pharmaceutical

hydrogenation reactions.

Acid Neutralization: Similar to Magnesium Methyl Carbonate (MMC), this glycolate complex

can serve as a non-aqueous deacidification agent for preserving sensitive cellulosic

materials (archival paper).

Visualization: Synthesis & Decomposition Pathway
The following diagram illustrates the transformation from raw precursors to the active

Magnesium Oxide species via the C₂H₆MgO₃ intermediate.
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Caption: Synthesis pathway of Mesoporous MgO via the Magnesium Ethylene Glycolate

(C₂H₆MgO₃) intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Magnesium Ethylene Glycolate
(C₂H₆MgO₃)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099722#c2h6mgo3-cas-number-and-chemical-
identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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